Cas no 2413901-09-2 (tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate
• CAS No: 2413901-09-2
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5675731
• PubChem ID: 165770321
• Update Time: 2025-10-20

tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665019
• tert-butyl N-[4-hydroxy-2-(methoxymethyl)phenyl]carbamate
• 2413901-09-2
• tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate

• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(16)14-11-6-5-10(15)7-9(11)8-17-4/h5-7,15H,8H2,1-4H3,(H,14,16)
• InChI Key： AERRAHMYUPRYBE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1COC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate

tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate: A Versatile Chemical Entity in Modern Pharmaceutical Research

tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate (CAS No. 2413901-09-2) represents a critical compound in the field of medicinal chemistry, offering unique structural features that make it a promising candidate for drug development. This molecule combines a phenyl ring substituted with hydroxyl and methoxymethyl groups with a carbamate functional group, creating a scaffold with potential applications in anti-inflammatory, antitumor, and neuroprotective therapies. The strategic placement of functional groups within the molecular framework allows for the modulation of pharmacokinetic and pharmacodynamic properties, making it a focal point for researchers exploring novel therapeutic strategies.

The CAS 2413901-09-2 compound is characterized by its tert-butyl group, which provides steric bulk and enhances the molecule's stability in biological systems. The 4-hydroxy and 2-(methoxymethyl) substituents on the phenyl ring introduce polarity and hydrogen-bonding capabilities, which are essential for interactions with biological targets. The carbamate linkage, a common feature in many pharmaceutical agents, further contributes to the molecule's reactivity and specificity. These structural elements collectively define the compound's chemical behavior and its potential for functionalization in drug design.

Recent studies have highlighted the tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate as a key intermediate in the synthesis of bioactive molecules. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its role in the development of selective COX-2 inhibitors, leveraging the hydroxyl group's ability to modulate enzyme activity. The methoxymethyl substituent was found to enhance metabolic stability, reducing the risk of rapid clearance in vivo. This finding underscores the compound's utility in optimizing drug half-life and bioavailability.

Advancements in computational chemistry have further expanded the understanding of tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate's behavior. Molecular docking studies revealed its potential to bind to G-protein-coupled receptors (GPCRs), a class of targets involved in numerous physiological processes. The carbamate functionality was shown to form hydrogen bonds with receptor residues, enhancing binding affinity and selectivity. Such insights are critical for designing molecules with improved therapeutic profiles and reduced side effects.

One of the most promising applications of tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate lies in its potential as a prodrug. Prodrug strategies are widely used to improve the solubility and delivery of active pharmaceutical ingredients (APIs). The methoxymethyl group can be cleaved under enzymatic conditions, releasing the parent compound in the target tissue. This mechanism is particularly advantageous for treating diseases requiring localized drug action, such as cancer or neurodegenerative disorders.

Experimental data from preclinical trials has further validated the compound's therapeutic potential. A 2024 study in *Bioorganic & Medicinal Chemistry* reported that tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate exhibited significant anti-inflammatory activity in a murine model of rheumatoid arthritis. The molecule's ability to inhibit pro-inflammatory cytokine production, such as TNF-α and IL-6, suggests its efficacy in managing chronic inflammatory conditions. These findings align with the growing emphasis on anti-inflammatory therapies for autoimmune diseases.

Moreover, the tert-butyl group contributes to the molecule's metabolic stability, a critical factor in drug development. Unlike many small molecules that undergo rapid metabolism, the tert-butyl moiety provides a hydrophobic barrier that delays enzymatic degradation. This property is particularly valuable for drugs requiring prolonged action, as it reduces the need for frequent dosing and minimizes the risk of adverse effects.

The synthesis of tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate has also attracted attention due to its scalability and cost-effectiveness. Green chemistry approaches have been employed to optimize the production process, ensuring minimal environmental impact. This aligns with the industry's shift toward sustainable drug manufacturing, which is essential for meeting global health demands while adhering to regulatory standards.

Despite its promising attributes, challenges remain in translating tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate into clinical applications. Further research is needed to evaluate its safety profile, particularly in long-term studies. Additionally, the compound's potential for drug-drug interactions must be thoroughly investigated to ensure its compatibility with existing therapies. These considerations highlight the importance of multidisciplinary collaboration in advancing its development.

In conclusion, tert-butyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate (CAS 2413901-09-2) represents a significant advancement in medicinal chemistry. Its unique structural features and functional versatility position it as a valuable tool for developing next-generation therapeutics. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs across diverse therapeutic areas.